Cas no 1806881-29-7 (Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate
• CAS No: 1806881-29-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915878
• Update Time: 2025-05-22

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(16)3-5-8(13)6(15)4-14-9(5)10(11)12/h4,10,15H,2-3H2,1H3,(H2,13,14)
• InChI Key： LBASFCSJDIQFCG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)O)N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate: A Comprehensive Overview

Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate, with the CAS number 1806881-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate, has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines an ethyl ester group with a pyridine ring substituted with amino, difluoromethyl, and hydroxyl groups, making it a versatile candidate for various chemical modifications and biological studies.

The synthesis of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate involves a series of well-defined chemical reactions. Researchers have employed methodologies such as nucleophilic substitution, Friedel-Crafts acylation, and esterification to construct the pyridine core and its substituents. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound with high enantiomeric purity, which is crucial for its application in chiral drug discovery.

One of the most notable aspects of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate is its pharmacological profile. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a promising lead compound for the development of anti-inflammatory agents.

Moreover, Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate has shown selective binding affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as depression and anxiety. Preclinical studies have indicated that this compound can modulate serotonin receptor activity without inducing significant side effects, suggesting its potential as a novel anxiolytic agent.

The structural versatility of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate also lends itself to applications in agrochemicals. Recent research has explored its role as a herbicide with high efficacy against broadleaf weeds while maintaining low toxicity to crops. This dual functionality underscores the compound's importance across multiple domains of chemical science.

In terms of analytical characterization, Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, stereochemistry, and electronic properties, which are essential for understanding its reactivity and bioavailability.

From an environmental standpoint, researchers have investigated the biodegradation pathways of Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate under various conditions. Results indicate that the compound undergoes rapid microbial degradation in aqueous environments, reducing its potential ecological impact. This information is vital for regulatory assessments and sustainable chemical design.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1806881-29-) represents a multifaceted compound with diverse applications in medicine, agriculture, and environmental science. Its unique chemical properties, combined with recent advancements in synthetic methodologies and pharmacological evaluations, position it as a valuable tool for future research and development efforts.